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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126 Get Quote

Introduction

3-Methoxy-1-propanol, with the CAS Number 1589-49-7, is a versatile primary alcohol and

ether that sees broad application across various industries.[1] This document provides a

detailed technical overview of its chemical and physical properties, safety information, and

common applications, tailored for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
3-Methoxy-1-propanol is a colorless to light yellow, clear liquid with a mild, sweet odor.[2][3]

Its unique combination of a hydroxyl group and an ether linkage imparts a useful balance of

hydrophilic and lipophilic characteristics, making it an effective solvent for a wide array of

substances.[2]

Table 1: Physical and Chemical Properties of 3-Methoxy-1-propanol
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Property Value Source(s)

CAS Number 1589-49-7 [1][2][3][4][5]

Molecular Formula C4H10O2 [1][2][4]

Molecular Weight 90.12 g/mol [1][2][5]

Appearance
Colorless to light yellow clear

liquid
[3][6]

Boiling Point 149 - 153 °C [6][7][8]

Melting Point -84.2 °C (estimate) [8]

Density 0.942 g/mL at 20 °C [8]

Flash Point 38 °C (100.4 °F) - closed cup [6][7]

Refractive Index n20/D 1.413

Solubility

Completely miscible with

water, soluble in methanol and

acetone.

[6]

Table 2: Identifiers and Synonyms

Identifier Type Identifier Source(s)

IUPAC Name 3-methoxypropan-1-ol [4]

Synonyms
1,3-Propanediol Monomethyl

Ether, 3-methoxypropanol
[3][4]

EC Number 433-230-9 [4][5]

Beilstein/REAXYS Number 1731204 [5]

Safety and Handling
3-Methoxy-1-propanol is a flammable liquid and vapor and should be handled with

appropriate safety precautions.[3][6][7] It is classified as causing skin and serious eye irritation.
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[7]

Table 3: Safety and Hazard Information

Hazard Classification Description Source(s)

Flammability
Flammable liquid and vapor

(Category 3)
[3][7]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[7]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2)
[7]

Hazard Statements
H226: Flammable liquid and

vapor
[3][6]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces – No smoking

[6]

When handling 3-Methoxy-1-propanol, it is crucial to use personal protective equipment,

including safety glasses and gloves, and to work in a well-ventilated area. Ensure that eyewash

stations and safety showers are readily accessible.[7]

Applications
The versatile solvent properties of 3-Methoxy-1-propanol lend it to a variety of industrial and

commercial uses.

Logical Flow of Applications
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Caption: Applications of 3-Methoxy-1-propanol.

Coatings Industry: It is utilized as a coalescing agent in water-based paints and varnishes.[2]

Printing Inks: In the printing industry, it serves as a solvent in flexographic, gravure, and

screen printing inks, helping to dissolve resins and pigments and improve ink flow.[2]

Cleaning and Degreasing: Its ability to dissolve oils and greases makes it an effective solvent

in industrial cleaning and metal degreasing applications.[2]

Fragrance and Cosmetics: Due to its mild odor and excellent solubility, it is used as a solvent

and fixative in perfumes, lotions, and other personal care products.

Chemical Synthesis: 3-Methoxy-1-propanol also serves as a chemical intermediate in

various synthetic processes.

Experimental Protocols
While specific, detailed experimental protocols for drug development applications are

proprietary and not publicly available, the synthesis of 3-Methoxy-1-propanol itself can be

described.
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Caption: General synthesis workflow for 3-Methoxy-1-propanol.

A common laboratory-scale synthesis involves the reaction of methoxyacetic acid with

methanol in the presence of an acid catalyst.[2] Another reported method is the selective

synthesis from methanol and allyl alcohol using metal oxide and zeolite catalysts in the liquid

phase.

Methodology for Synthesis from Methanol and Allyl Alcohol:

Catalyst Preparation: Prepare the desired metal oxide or zeolite catalyst. This may involve

ion exchange, impregnation, or other standard catalyst preparation techniques.

Reaction Setup: Charge a high-pressure reactor with the catalyst, methanol, and allyl alcohol

in a specific molar ratio.

Reaction Conditions: Heat the reactor to a specified temperature and pressure. These

conditions will vary depending on the catalyst used.

Reaction Monitoring: Monitor the progress of the reaction by taking periodic samples and

analyzing them using gas chromatography (GC) to determine the conversion of allyl alcohol

and the selectivity to 3-Methoxy-1-propanol.

Product Isolation: After the reaction reaches the desired conversion, cool the reactor and

recover the product mixture.

Purification: Separate the 3-Methoxy-1-propanol from the unreacted starting materials,

catalyst, and any byproducts, typically by distillation.
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Characterization: Confirm the identity and purity of the final product using analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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